(E)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide

• IUPAC Name: N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-(3,5-dimethylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C22H23F2N3O3S2/c1-13-8-14(2)12-27(11-13)32(29,30)17-6-4-15(5-7-17)21(28)25-22-26(3)20-18(24)9-16(23)10-19(20)31-22/h4-7,9-10,13-14H,8,11-12H2,1-3H3
• InChI Key: BOAVNFSHIYLKJS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(C=C(C=C4S3)F)F)C)C
• Molecular Formula: C22H23F2N3O3S2
• Molecular Weight: 479.6 g/mol

Description

(E)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C22H23F2N3O3S2 and its molecular weight is 479.56. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Applications

Compounds with structural similarities, including fluoro-substituted benzothiazoles and sulphonamide groups, have been synthesized and evaluated for their biological activities. For instance, a study on the synthesis of fluoro substituted sulphonamide benzothiazoles highlighted their potential antimicrobial activities. Such compounds are synthesized aiming to explore potent biodynamic agents due to the pharmacologically proven therapeutic potentials of benzothiazoles and sulphonamide compounds (Jagtap et al., 2010). These findings suggest that the compound could have applications in developing new antimicrobial agents.

Material Science and Polymer Research

In the realm of materials science, compounds featuring benzothiazole and sulfonyl groups have been incorporated into polymers to enhance properties such as stability and solubility. A notable example is the synthesis of aromatic polyamides based on ether-sulfone-dicarboxylic acids, where the incorporation of sulfonyl and ether groups into polyamides resulted in polymers with high thermal stability and solubility in polar solvents. These polymers displayed unique properties like distinct glass transition temperatures and inherent viscosities, suggesting potential applications in high-performance materials (Hsiao & Huang, 1997).